molecular formula C18H18BrClN2O2S B4899070 N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide

N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide

Cat. No. B4899070
M. Wt: 441.8 g/mol
InChI Key: RSSGESVAMRVWAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide, commonly known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential as a selective and potent inhibitor of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in the perception of pain and temperature. BCTC has been shown to have promising applications in the treatment of chronic pain and other related conditions.

Mechanism of Action

BCTC works by selectively blocking the N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor, which is responsible for the perception of pain and temperature. This compound is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acid. BCTC binds to a specific site on the this compound receptor, preventing it from opening in response to these stimuli. This results in a decrease in the perception of pain and temperature.
Biochemical and Physiological Effects
BCTC has been shown to effectively block this compound-mediated responses in vitro and in vivo, resulting in a decrease in the perception of pain and temperature. BCTC has also been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for chronic pain and other related conditions. However, further research is needed to fully understand the biochemical and physiological effects of BCTC.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCTC is its selectivity and potency as a N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibitor. This makes it a valuable tool for studying the role of this compound in pain and temperature perception. However, BCTC is a complex molecule that requires specialized equipment and expertise to synthesize and handle safely. Additionally, the mechanism of action of BCTC is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research and development of BCTC. One area of interest is the development of new analgesic drugs based on BCTC's selective and potent N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibition. Another potential direction is the further study of BCTC's anti-inflammatory effects, which may have implications for the treatment of other conditions beyond chronic pain. Additionally, further research is needed to fully understand the mechanism of action of BCTC and its potential limitations for use in certain experiments.

Scientific Research Applications

BCTC has been extensively studied in scientific research for its potential as a selective and potent N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibitor. This compound plays a crucial role in the perception of pain and temperature, and its overactivation has been implicated in the development of chronic pain and other related conditions. BCTC has been shown to effectively block this compound-mediated responses in vitro and in vivo, making it a promising candidate for the development of new analgesic drugs.

properties

IUPAC Name

N-[(4-bromo-2-chlorophenyl)carbamothioyl]-4-butoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18BrClN2O2S/c1-2-3-10-24-14-7-4-12(5-8-14)17(23)22-18(25)21-16-9-6-13(19)11-15(16)20/h4-9,11H,2-3,10H2,1H3,(H2,21,22,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSSGESVAMRVWAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18BrClN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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